Cas no 1374654-53-1 (tert-butyl N-[4-(aminomethyl)-4-fluoro-cyclohexyl]carbamate)

Technical Introduction: Tert-butyl N-[4-(aminomethyl)-4-fluoro-cyclohexyl]carbamate is a fluorinated cyclohexyl derivative featuring both a protected amine (Boc group) and an aminomethyl functional group. This compound is valuable in medicinal chemistry and peptide synthesis due to its structural versatility, enabling selective modifications at the amine sites. The fluorine substituent enhances metabolic stability and influences conformational properties, making it useful for probing structure-activity relationships. The Boc group offers straightforward deprotection under mild acidic conditions, facilitating further derivatization. Its rigid cyclohexyl backbone contributes to stereochemical control in synthesis. This intermediate is particularly suited for developing bioactive molecules, including protease inhibitors or receptor modulators, where fluorination and precise functionalization are critical.

tert-butyl N-[4-(aminomethyl)-4-fluoro-cyclohexyl]carbamate structure

1374654-53-1 structure

Product Name:tert-butyl N-[4-(aminomethyl)-4-fluoro-cyclohexyl]carbamate

CAS No:1374654-53-1

MF:C₁₂H₂₃FN₂O₂

MW:246.321626901627

CID:5040950

Update Time:2026-02-28

tert-butyl N-[4-(aminomethyl)-4-fluoro-cyclohexyl]carbamate Chemical and Physical Properties

Names and Identifiers

- tert-butyl N-[4-(aminomethyl)-4-fluorocyclohexyl]carbamate
- tert-butyl N-[cis-4-(aminomethyl)-4-fluorocyclohexyl]carbamate
- tert-butyl N-[trans-4-(aminomethyl)-4-fluorocyclohexyl]carbamate
- Rel-tert-butyl ((1s,4s)-4-(aminomethyl)-4-fluorocyclohexyl)carbamate
- Carbamic acid, N-[4-(aminomethyl)-4-fluorocyclohexyl]-, 1,1-dimethylethyl ester
- tert-butyl N-[4-(aminomethyl)-4-fluoro-cyclohexyl]carbamate
- Inchi： 1S/C12H23FN2O2/c1-11(2,3)17-10(16)15-9-4-6-12(13,8-14)7-5-9/h9H,4-8,14H2,1-3H3,(H,15,16)
- InChI Key： IUTGHIYWGZQESN-UHFFFAOYSA-N
- SMILES： FC1(CN)CCC(CC1)NC(=O)OC(C)(C)C

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 4
Complexity: 268
XLogP3: 1.5
Topological Polar Surface Area: 64.4

tert-butyl N-[4-(aminomethyl)-4-fluoro-cyclohexyl]carbamate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	T311046-100mg	tert-butyl n-[4-(aminomethyl)-4-fluorocyclohexyl]carbamate	1374654-53-1		100mg	$ 210.00	2022-06-02
TRC	T311046-500mg	tert-butyl n-[4-(aminomethyl)-4-fluorocyclohexyl]carbamate	1374654-53-1		500mg	$ 750.00	2022-06-02
TRC	T311046-1g	tert-butyl n-[4-(aminomethyl)-4-fluorocyclohexyl]carbamate	1374654-53-1		1g	$ 1135.00	2022-06-02
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBJL220-100MG	tert-butyl N-[4-(aminomethyl)-4-fluoro-cyclohexyl]carbamate	1374654-53-1	95%	100MG	￥ 1,075.00	2023-03-30
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBJL220-250MG	tert-butyl N-[4-(aminomethyl)-4-fluoro-cyclohexyl]carbamate	1374654-53-1	95%	250MG	￥ 1,716.00	2023-03-30
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBJL220-500MG	tert-butyl N-[4-(aminomethyl)-4-fluoro-cyclohexyl]carbamate	1374654-53-1	95%	500MG	￥ 2,864.00	2023-03-30
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBJL220-1G	tert-butyl N-[4-(aminomethyl)-4-fluoro-cyclohexyl]carbamate	1374654-53-1	95%	1g	￥ 4,290.00	2023-03-30
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBJL220-5G	tert-butyl N-[4-(aminomethyl)-4-fluoro-cyclohexyl]carbamate	1374654-53-1	95%	5g	￥ 12,870.00	2023-03-30
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBJL220-10G	tert-butyl N-[4-(aminomethyl)-4-fluoro-cyclohexyl]carbamate	1374654-53-1	95%	10g	￥ 21,450.00	2023-03-30
Life Chemicals	F2167-7238-0.25g	tert-butyl N-[4-(aminomethyl)-4-fluorocyclohexyl]carbamate	1374654-53-1	95%+	0.25g	$716.0	2023-09-06

tert-butyl N-[4-(aminomethyl)-4-fluoro-cyclohexyl]carbamate Related Literature

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2. An integrated droplet-digital microfluidic system for on-demand droplet creation, mixing, incubation, and sorting†

Lab Chip, 2019,19, 524-535
3. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

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4. An amino group functionalized metal–organic framework as a luminescent probe for highly selective sensing of Fe3+ ions†

Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615

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